![molecular formula C22H29N3O B6103906 4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide](/img/structure/B6103906.png)
4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as DPBA, is a member of the benzamide family of compounds and has been shown to have a wide range of biochemical and physiological effects. In We will also list future directions for further research on this compound.
Mechanism of Action
The mechanism of action of 4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide is not fully understood, but it is believed to involve the inhibition of protein kinase C (PKC) activity. PKC is a key signaling molecule involved in many cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting PKC activity, this compound may induce apoptosis and inhibit cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and analgesic effects, this compound has also been shown to have anti-angiogenic effects. This means that this compound can inhibit the formation of new blood vessels, which is a key process in the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide for lab experiments is its high purity and stability. This makes it an ideal compound for use in in vitro and in vivo studies. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for research on 4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide. One area of interest is the development of new analogs of this compound with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of this compound in combination with other anti-cancer drugs to enhance their efficacy. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
Conclusion
In conclusion, this compound is a chemical compound with a wide range of potential scientific research applications. Its synthesis method has been optimized for high yield and purity, and it has been extensively studied for its anti-cancer, anti-inflammatory, and analgesic effects. While there are limitations to its use in lab experiments, there are many potential future directions for research on this compound.
Synthesis Methods
The synthesis of 4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide involves the reaction of 4-nitrobenzoyl chloride with N-(2-phenylethyl)-N,N-dimethylamine in the presence of triethylamine. The resulting product is then reduced with sodium dithionite to yield this compound. This synthesis method has been optimized for high yield and purity and has been extensively used in the production of this compound for scientific research.
Scientific Research Applications
4-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide has been shown to have a wide range of scientific research applications. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.
properties
IUPAC Name |
4-(dimethylamino)-N-[1-(2-phenylethyl)piperidin-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O/c1-24(2)21-12-10-19(11-13-21)22(26)23-20-9-6-15-25(17-20)16-14-18-7-4-3-5-8-18/h3-5,7-8,10-13,20H,6,9,14-17H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWQIROIHNPKJRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)NC2CCCN(C2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.